N-(2-Amino-4,5-dimethylphenyl)-1-phenylmethanesulfonamide
Overview
Description
N-(2-Amino-4,5-dimethylphenyl)-1-phenylmethanesulfonamide is a chemical compound with a complex structure that includes both aromatic and sulfonamide functional groups
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N-(2-Amino-4,5-dimethylphenyl)-1-phenylmethanesulfonamide typically involves the reaction of 2-amino-4,5-dimethylphenylamine with phenylmethanesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours until the reaction is complete. The product is then purified by recrystallization or column chromatography.
Industrial Production Methods: In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may include more advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.
Chemical Reactions Analysis
Types of Reactions: N-(2-Amino-4,5-dimethylphenyl)-1-phenyl
Properties
CAS No. |
400889-57-8 |
|---|---|
Molecular Formula |
C15H18N2O2S |
Molecular Weight |
290.4 g/mol |
IUPAC Name |
N-(2-amino-4,5-dimethylphenyl)-1-phenylmethanesulfonamide |
InChI |
InChI=1S/C15H18N2O2S/c1-11-8-14(16)15(9-12(11)2)17-20(18,19)10-13-6-4-3-5-7-13/h3-9,17H,10,16H2,1-2H3 |
InChI Key |
FTBRUTVUILYJPC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1C)NS(=O)(=O)CC2=CC=CC=C2)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-Hydroxy-5-[(4-nitrophenyl)methylideneamino]phenyl]-4-[(4-nitrophenyl)methylideneamino]phenol](/img/structure/B14245080.png)
